Cas no 83244-76-2 (Dibenzo[l,pqr]benz[a]anthracene-7,12-dione)

• Product Name: Dibenzo[l,pqr]benz[a]anthracene-7,12-dione
• CAS No: 83244-76-2
• MF: C₂₄H₁₂O₂
• MW: 332.35088634491
• CID: 708767
• Update Time: 2024-10-27

Dibenzo[l,pqr]benz[a]anthracene-7,12-dione Chemical and Physical Properties

Names and Identifiers

• Dibenzo[l,pqr]benz[a]anthracene-7,12-dione
• naphtho[2,1,8-qra]naphthacene-7,12-dione
• 1,2-phthaloyl pyrene

• Inchi： 1S/C24H12O2/c25-23-16-6-1-2-7-17(16)24(26)22-18-11-10-14-5-3-4-13-8-9-15(12-19(22)23)21(18)20(13)14/h1-12H
• InChI Key： VBWXPRANCDKARO-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(C=CC=1C1C(=O)C5=C(C=CC=C5)C(=O)C=1C=3)=C24

Computed Properties

• Exact Mass: 332.084
• Monoisotopic Mass: 332.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 254.2-255.9 °C(lit.)
• Solubility: Not determined

Dibenzo[l,pqr]benz[a]anthracene-7,12-dione Security Information

• WGK Germany：3